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Compound of Interest

Compound Name: Chir 4531

Cat. No.: B1668625 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of Chir 4531 (CAS Number 158198-48-2), a potent and selective

synthetic peptoid agonist for the mu (µ)-opioid receptor. This document details its chemical

properties, mechanism of action, and the experimental protocols relevant to its study,

presenting a valuable resource for its application in opioid receptor research.

Core Compound Information
Chir 4531 is a synthetically derived N-substituted glycine trimer, a class of molecules also

known as peptoids.[1] It was identified from a combinatorial library of approximately 5000

peptoid dimers and trimers as a high-affinity ligand for the µ-opioid receptor.[1] Its discovery

marked a significant step in the exploration of non-natural compounds as potent modulators of

G-protein coupled receptors (GPCRs).[1]
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Property Value Source

CAS Number 158198-48-2 [2]

Molecular Formula C₃₆H₃₈N₄O₆ [2]

Molecular Weight 622.71 g/mol [2]

IUPAC Name

Glycinamide, N-(2,2-

diphenylethyl)glycyl-N-(1,3-

benzodioxol-5-ylmethyl)glycyl-

N2-(2-(4-hydroxyphenyl)ethyl)-

[2]

Synonyms

CHIR-4531, (N-(2,2-

Diphenylethyl)glycyl)-(N-(3,4-

(methylenedioxy)benzyl)glycyl)

-N-(2-(4-

hydroxyphenyl)ethyl)glycinami

de

[2]

Pharmacological Data
Parameter Value Target Assay Type Source

Kᵢ 6 nM
µ-Opioid

Receptor

Radioligand

Binding Assay
[1][3]

Mechanism of Action and Signaling Pathways
As an agonist of the µ-opioid receptor, a member of the Class A family of G-protein coupled

receptors (GPCRs), Chir 4531 initiates a cascade of intracellular signaling events upon

binding.[1][4] The µ-opioid receptor is primarily coupled to inhibitory G-proteins (Gαi/o).[5]

Activation of the µ-opioid receptor by an agonist like Chir 4531 leads to the dissociation of the

G-protein heterotrimer into its Gαi/o and Gβγ subunits. The activated Gαi/o subunit

subsequently inhibits the enzyme adenylyl cyclase, resulting in a decrease in the intracellular

concentration of the second messenger cyclic AMP (cAMP).[6][7] This reduction in cAMP levels

leads to decreased activity of protein kinase A (PKA), a key enzyme in many cellular

processes.
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The Gβγ subunit can also modulate downstream effectors, including inwardly rectifying

potassium channels and voltage-gated calcium channels, leading to neuronal hyperpolarization

and reduced neurotransmitter release.[8]
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Figure 1: Chir 4531 Signaling Pathway at the µ-Opioid Receptor.

Experimental Protocols
The following sections provide detailed methodologies for key experiments relevant to the

characterization of Chir 4531.

Radioligand Binding Assay
This assay is used to determine the binding affinity (Kᵢ) of Chir 4531 for the µ-opioid receptor. It

involves competing the unlabeled ligand (Chir 4531) with a radiolabeled ligand for binding to

the receptor.

Materials:

Cell membranes expressing the µ-opioid receptor

Radiolabeled ligand (e.g., [³H]DAMGO or [³H]Diprenorphine)[4][9]
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Unlabeled Chir 4531

Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

Non-specific binding control (e.g., 10 µM Naloxone)[4]

GF/B glass fiber filters

Scintillation cocktail

Scintillation counter

Procedure:

Prepare a series of dilutions of Chir 4531.

In a microplate, incubate the cell membranes with a fixed concentration of the radiolabeled

ligand and varying concentrations of Chir 4531.

Include control wells for total binding (radioligand and membranes only) and non-specific

binding (radioligand, membranes, and a high concentration of an unlabeled antagonist like

naloxone).[4]

Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to reach

equilibrium.[9]

Terminate the binding reaction by rapid filtration through GF/B filters using a cell harvester.

Wash the filters with ice-cold binding buffer to remove unbound radioligand.

Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity

using a scintillation counter.

Calculate specific binding by subtracting non-specific binding from total binding.

Determine the IC₅₀ value (the concentration of Chir 4531 that inhibits 50% of the specific

binding of the radioligand) by non-linear regression analysis.
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Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is

the concentration of the radiolabeled ligand and Kₑ is its dissociation constant.

Start

Prepare Reagents:
- Cell Membranes

- Radioligand
- Chir 4531 Dilutions

- Buffers

Incubate:
Membranes + Radioligand + Chir 4531

Rapid Filtration
(GF/B Filters)

Wash Filters

Scintillation Counting

Data Analysis:
- Calculate Specific Binding

- Determine IC50
- Calculate Ki

End
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Click to download full resolution via product page

Figure 2: Workflow for a Radioligand Binding Assay.

GTPγS Binding Assay
This functional assay measures the ability of Chir 4531 to activate G-protein coupling to the µ-

opioid receptor. It quantifies the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα

subunits upon receptor activation.[10][11]

Materials:

Cell membranes expressing the µ-opioid receptor and associated G-proteins

[³⁵S]GTPγS

Chir 4531

GDP (to ensure G-proteins are in their inactive state)

Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4)[12]

Non-specific binding control (e.g., 10 µM unlabeled GTPγS)

GF/B glass fiber filters

Scintillation counter

Procedure:

Prepare a series of dilutions of Chir 4531.

In a microplate, pre-incubate the cell membranes with GDP.

Add varying concentrations of Chir 4531 to the wells.

Initiate the reaction by adding [³⁵S]GTPγS.

Incubate the plate at 30°C for a defined period (e.g., 60 minutes).
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Terminate the reaction by rapid filtration through GF/B filters.

Wash the filters with ice-cold assay buffer.

Quantify the bound [³⁵S]GTPγS using a scintillation counter.

Plot the specific binding of [³⁵S]GTPγS as a function of Chir 4531 concentration to determine

the EC₅₀ (potency) and Eₘₐₓ (efficacy).
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Figure 3: Workflow for a GTPγS Binding Assay.
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Adenylyl Cyclase Activity Assay
This assay directly measures the functional consequence of µ-opioid receptor activation by

Chir 4531 on its primary downstream effector, adenylyl cyclase.

Materials:

Whole cells or cell membranes expressing the µ-opioid receptor

Chir 4531

Forskolin (an adenylyl cyclase activator, used to stimulate cAMP production)

ATP

Assay buffer

cAMP detection kit (e.g., ELISA-based)

Procedure:

Culture cells expressing the µ-opioid receptor.

Pre-treat the cells with varying concentrations of Chir 4531.

Stimulate the cells with forskolin to activate adenylyl cyclase.

Incubate for a specific time to allow for cAMP production.

Lyse the cells to release intracellular cAMP.

Quantify the amount of cAMP produced using a competitive ELISA or other sensitive

detection method.

The inhibitory effect of Chir 4531 will be observed as a concentration-dependent decrease in

forskolin-stimulated cAMP levels.

Determine the IC₅₀ of Chir 4531 for the inhibition of adenylyl cyclase activity.
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Figure 4: Workflow for an Adenylyl Cyclase Activity Assay.
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Conclusion
Chir 4531 is a valuable research tool for investigating the pharmacology of the µ-opioid

receptor. Its high affinity and synthetic nature make it an important compound for probing

receptor-ligand interactions and downstream signaling pathways. The experimental protocols

outlined in this guide provide a framework for the further characterization of Chir 4531 and

other novel opioid receptor ligands, contributing to the broader understanding of opioid

pharmacology and the development of new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668625#chir-4531-cas-number-158198-48-2-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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